1,2-Dichloroundecane

• CAS No.: 81246-86-8
• Molecular Formula: C11H22Cl2
• Molecular Weight: 225.2 g/mol
• IUPAC Name: 1,2-dichloroundecane
• InChI: InChI=1S/C11H22Cl2/c1-2-3-4-5-6-7-8-9-11(13)10-12/h11H,2-10H2,1H3
• InChI Key: QDCVCYXPLVCPKC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(CCl)Cl

Description

1,2-Dichloroundecane (C₁₁H₂₂Cl₂) is a chlorinated alkane with two chlorine atoms positioned on adjacent carbon atoms (C1 and C2) of an 11-carbon chain. It belongs to the broader class of chlorinated hydrocarbons, which are widely used as solvents, intermediates in organic synthesis, and components in industrial formulations. Due to its long hydrocarbon chain, this compound exhibits lower volatility compared to shorter-chain chlorinated alkanes (e.g., 1,2-dichloroethane).

Comparison with Similar Compounds

The following section compares 1,2-dichlorundecane with other chlorinated alkanes, focusing on structural features, physicochemical properties, toxicity, and environmental behavior.

Structural and Physicochemical Properties

Compound	Molecular Formula	Chlorine Positions	Boiling Point (°C)⁠¹	Water Solubility (mg/L)⁠²	Log Kow⁠³
1,2-Dichloroundecane	C₁₁H₂₂Cl₂	C1, C2	~280 (estimated)	~0.5 (estimated)	~5.8
1,2-Dichloroethane	C₂H₄Cl₂	C1, C2	83.5	8,700	1.48
1,2-Dichloropropane	C₃H₆Cl₂	C1, C2	96	3,500	2.0
1,1,2-Trichloroethane	C₂H₃Cl₃	C1, C1, C2	113	4,500	2.07
1,1,1,3,9,11,11,11-Octachloroundecane	C₁₁H₁₄Cl₈	C1, C3, C9, C11 (multiple)	>300 (estimated)	<0.1 (estimated)	~8.5

Notes:

Boiling points increase with chain length and chlorine content.

Water solubility decreases with higher chlorine content and longer carbon chains.

Key Differences :

• Volatility : this compound is significantly less volatile than 1,2-dichloroethane (83.5°C vs. ~280°C), reducing inhalation risks but increasing environmental persistence .
• Solubility : Its low water solubility (~0.5 mg/L) contrasts sharply with 1,2-dichloroethane (8,700 mg/L), limiting aqueous mobility but enhancing adsorption to organic soils .

Toxicity Profiles

Compound	Acute Toxicity (LD50, oral rat)	Carcinogenicity⁠⁴	Neurotoxicity	Environmental Degradation
This compound	Not reported	Not classified (data gaps)	Limited data	Slow (aerobic/anaerobic)
1,2-Dichloroethane	670 mg/kg	Likely carcinogenic (EPA)	Yes (CNS depression)	Partial microbial degradation
1,2-Dichloropropane	1,900 mg/kg	Suspected carcinogen	Moderate	Resistant to hydrolysis
1,1,2-Trichloroethane	378 mg/kg	Possible carcinogen	Yes (hepatotoxic)	Persistent in groundwater

Notes:

Classifications based on EPA, IARC, or ATSDR guidelines .

Key Findings :

• Microbial dehalogenation under anaerobic conditions has been documented, but degradation is incomplete .
• This compound: Limited toxicity data exist, but its structural similarity to persistent organic pollutants (e.g., polychlorinated alkanes) raises concerns about long-term ecological impacts .